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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469

An In-depth Technical Guide to Hexamethyleneimine: Molecular Structure, Properties, and
Experimental Protocols

Introduction

Hexamethyleneimine, systematically known as azepane, is a cyclic secondary amine with the
chemical formula CeH13N.[1][2] It is structurally a seven-membered heterocycle, equivalent to
cycloheptane with one carbon atom replaced by a nitrogen atom.[3] This colorless to light
yellow liquid possesses a characteristic ammonia-like odor.[1][3] Hexamethyleneimine serves
as a crucial intermediate and building block in a wide range of industrial applications, including
the synthesis of pharmaceuticals, agrochemicals, dyes, and rubber chemicals.[1][4] It is also
utilized in the production of zeolites and as a corrosion inhibitor.[4] This guide provides a
comprehensive overview of its molecular structure, physicochemical properties, and key
experimental protocols for its synthesis and purification.

Molecular Structure and Identifiers

Hexamethyleneimine is a saturated heterocyclic compound. The seven-membered ring is
non-planar, adopting a flexible conformation to minimize ring strain. Its fundamental properties
and identifiers are summarized below.
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Identifier Value

IUPAC Name Azepane[4]

Synonyms Homopiperidine, Hexahydro-1H-azepine,
Azacycloheptane[2][3]

CAS Number 111-49-9[2]

Molecular Formula CeH13N[1][5]

Molecular Weight 99.17 g/mol

SMILES String C1CCCNCC1

InChl Key ZSIQJIWKELUFRJ-UHFFFAOYSA-N[2]

Physicochemical and Spectroscopic Data

The physical and chemical properties of hexamethyleneimine are critical for its handling,
storage, and application in chemical synthesis.

Physicochemical Properties

The key quantitative properties of hexamethyleneimine are presented in the table below.
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Property Value Reference
Clear colorless to light yellow

Appearance o [1]
liquid

Melting Point -37 °C [1]

Boiling Point 138 °C (at 749 mmHg) [1]

Density 0.88 g/mL (at 25 °C) [1]

Flash Point 18 °C (64.4 °F) - closed cup

Vapor Pressure

7.4 mmHg (at 21.1 °C)

[1]

Refractive Index

n20/D 1.466

[1]

pKa

11.07 (at 25 °C)

[1]

Water Solubility

Soluble

[1](6]

Explosive Limits

1.6-9.9 % (V)

[1]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of

hexamethyleneimine. Various spectral data are publicly available through databases such as
SpectraBase and the NIST WebBook.[2][7] Available datasets include:

IH NMR

BC NMR

Raman Spectroscopy[7]

Mass Spectrometry (MS)[7]

Experimental Protocols

Infrared (IR) Spectroscopy (ATR, Transmission, Vapor Phase)[7][8]
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Detailed methodologies for the synthesis and purification of hexamethyleneimine are crucial
for researchers in synthetic chemistry.

Synthesis of Hexamethyleneimine from
Hexamethylenediamine

Hexamethyleneimine can be prepared via the catalytic deamination of
hexamethylenediamine.[9] This process involves the continuous reaction of the starting
material in an inert solvent using a nickel and/or cobalt catalyst.[9]

Methodology:

o Catalyst Dispersion: Add n-hexanol to a reaction flask, followed by the dispersion of a Raney
nickel or cobalt catalyst with stirring.[9]

+ Reaction Initiation: Heat the mixture to a temperature between 80°C and 150°C.[9]

o Substrate Addition: Add hexamethylenediamine dropwise to the reaction mixture. The
concentration of hexamethylenediamine should be maintained at or below 25% by weight.[9]

e Product Removal: As the reaction proceeds, the hexamethyleneimine formed is
continuously removed from the reaction system by distillation, along with the solvent and by-
products like ammonia. This is critical to keep the concentration of hexamethyleneimine in
the reaction mixture at 10% by weight or less to prevent catalyst deactivation.[9]

e Product Collection: The distilled hexamethyleneimine is collected. The yield for this process
is reported to be around 80%.[9]
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Catalyst Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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